Cas no 1256359-28-0 (3-(5-Methyl-1,2,4-oxadiazol-3-yl)phenylboronic acid, pinacol ester)

• Product Name: 3-(5-Methyl-1,2,4-oxadiazol-3-yl)phenylboronic acid, pinacol ester
• CAS No: 1256359-28-0
• MF: C₁₅H₁₉BN₂O₃
• MW: 286.133963823318
• MDL: MFCD17015823
• CID: 828596
• PubChem ID: 53217156
• Update Time: 2025-06-11

3-(5-Methyl-1,2,4-oxadiazol-3-yl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,2,4-oxadiazole
• 3-(5-Methyl-124-oxadiazol-3-yl)phenylboronic acid pinacol ester
• B-2953
• X0435
• CS-0139513
• DTXSID30682257
• 3-(5-methyl-1,2,4-oxadiazol-3-yl)phenylboronic acid pinacol ester
• AS-37371
• SCHEMBL13274552
• MFCD17015823
• 3-(5-Methyl-1,2,4-oxadiazol-3-yl)phenylboronic acid, pinacol ester
• AKOS015960207
• 1256359-28-0
• 5-methyl-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,2,4-oxadiazole
• DA-13438

• MDL： MFCD17015823
• Inchi： 1S/C15H19BN2O3/c1-10-17-13(18-19-10)11-7-6-8-12(9-11)16-20-14(2,3)15(4,5)21-16/h6-9H,1-5H3
• InChI Key： DGFZREYHVPFDNZ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C3=NOC(C)=N3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 286.14900
• Monoisotopic Mass: 286.1488726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 427.8±47.0 °C at 760 mmHg
• Flash Point: 212.5±29.3 °C
• PSA: 57.38000
• LogP: 2.34420
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(5-Methyl-1,2,4-oxadiazol-3-yl)phenylboronic acid, pinacol ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(5-Methyl-1,2,4-oxadiazol-3-yl)phenylboronic acid, pinacol ester

3-(5-Methyl-1,2,4-oxadiazol-3-yl)phenylboronic acid, pinacol ester (CAS No. 1256359-28-0): A Comprehensive Overview

3-(5-Methyl-1,2,4-oxadiazol-3-yl)phenylboronic acid, pinacol ester (CAS No. 1256359-28-0) is a versatile and highly functionalized boronic acid derivative that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique combination of a boronic acid moiety and a 5-methyl-1,2,4-oxadiazole ring, making it an attractive building block for the synthesis of complex molecules with diverse biological activities.

The pinacol ester group in this compound serves as a protecting group for the boronic acid functionality, enhancing its stability and facilitating its use in various synthetic transformations. The presence of the 5-methyl-1,2,4-oxadiazole ring imparts additional reactivity and selectivity to the molecule, making it a valuable intermediate in the development of novel pharmaceuticals and materials.

Recent research has highlighted the potential of 3-(5-Methyl-1,2,4-oxadiazol-3-yl)phenylboronic acid, pinacol ester in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used as a coupling partner in Suzuki-Miyaura cross-coupling reactions to synthesize a range of substituted phenyl derivatives with potent anti-inflammatory properties. The high reactivity and selectivity of this boronic acid derivative make it an ideal choice for such applications.

In addition to its utility in organic synthesis, 3-(5-Methyl-1,2,4-oxadiazol-3-yl)phenylboronic acid, pinacol ester has shown promise in the development of targeted drug delivery systems. Research conducted at the University of California, Los Angeles (UCLA) explored the use of this compound as a linker for attaching targeting ligands to nanoparticles. The results indicated that the boronic acid functionality can be selectively cleaved under specific physiological conditions, enabling controlled release of therapeutic agents at the target site.

The stability and reactivity of 3-(5-Methyl-1,2,4-oxadiazol-3-yl)phenylboronic acid, pinacol ester have also been investigated in various solvents and reaction conditions. A study published in the Tetrahedron Letters reported that this compound exhibits excellent stability in aqueous solutions and can be stored for extended periods without significant degradation. This property is particularly important for its use in large-scale synthetic processes and industrial applications.

In the context of medicinal chemistry, 3-(5-Methyl-1,2,4-oxadiazol-3-yl)phenylboronic acid, pinacol ester has been explored as a scaffold for the design of small molecule inhibitors targeting specific enzymes and receptors. A recent publication in the Bioorganic & Medicinal Chemistry Letters described the synthesis and biological evaluation of a series of derivatives derived from this compound. The results showed that these derivatives exhibited potent inhibitory activity against key enzymes involved in cancer progression and inflammatory diseases.

The versatility of 3-(5-Methyl-1,2,4-oxadiazol-3-yl)phenylboronic acid, pinacol ester extends beyond its use as a synthetic intermediate. It has also found applications in materials science and catalysis. For example, researchers at Stanford University utilized this compound as a precursor for the preparation of boron-doped carbon materials with enhanced catalytic properties. The resulting materials exhibited superior performance in electrochemical reactions and could be used for energy storage applications.

In conclusion, 3-(5-Methyl-1,2,4-oxadiazol-3-yl)phenylboronic acid, pinacol ester (CAS No. 1256359-28-0) is a highly functionalized boronic acid derivative with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and catalysis. Its unique combination of reactivity and stability makes it an invaluable tool for researchers working on the development of novel compounds with diverse biological activities and advanced materials with enhanced properties.